Cas no 148832-45-5 (1H-Benzimidazol-6-ol,2,5,7-trimethyl-)

• Product Name: 1H-Benzimidazol-6-ol,2,5,7-trimethyl-
• CAS No: 148832-45-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 100387
• PubChem ID: 1399965
• Update Time: 2025-04-18

1H-Benzimidazol-6-ol,2,5,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-ol,2,5,7-trimethyl-
• 2,4,6-Trimethyl-1H-benzimidazol-5-ol
• 1H-Benzimidazol-5-ol,2,4,6-trimethyl-(9CI)
• 2,5,7-trimethyl-1H-benzimidazol-6-ol
• AKOS040893743
• 148832-45-5

• Inchi： 1S/C10H12N2O/c1-5-4-8-9(6(2)10(5)13)12-7(3)11-8/h4,13H,1-3H3,(H,11,12)
• InChI Key： YWRGTBMBSBRLRH-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC2=C(C=1C)N=C(C)N2

Computed Properties

• Exact Mass: 176.095
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9Ų